Cas no 326011-98-7 (1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one)

• Product Name: 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one
• CAS No: 326011-98-7
• MF: C₁₄H₉F₂NO₄
• MW: 293.222370862961
• CID: 6423686
• PubChem ID: 5054300
• Update Time: 2025-05-26

1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one
• SR-01000027730
• EN300-26478973
• 326011-98-7
• SR-01000027730-1
• AKOS034453456
• Z56779073
• 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one

• Inchi： 1S/C14H9F2NO4/c15-14(16)12(10-2-1-5-19-10)17(13(14)18)8-3-4-9-11(6-8)21-7-20-9/h1-6,12H,7H2
• InChI Key： MIBGTHQJMJQIDR-UHFFFAOYSA-N
• SMILES： FC1(C(N(C2=CC=C3C(=C2)OCO3)C1C1=CC=CO1)=O)F

Computed Properties

• Exact Mass: 293.04996409g/mol
• Monoisotopic Mass: 293.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.9Ų

Additional information on 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one

1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one: A Comprehensive Overview

1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one (CAS No. 326011-98-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dioxaindan ring, difluoro substitution, and a furan moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research areas.

The dioxaindan ring is a six-membered cyclic structure with two oxygen atoms, which imparts rigidity and stability to the molecule. This rigidity can influence the compound's pharmacokinetic properties, such as its solubility and metabolic stability. The presence of the difluoro substitution at the 3-position of the azetidine ring further enhances these properties by increasing lipophilicity and potentially improving blood-brain barrier penetration. The furan moiety, a five-membered heterocyclic ring containing an oxygen atom, adds additional functional diversity and can participate in various biological interactions.

Recent studies have explored the potential of 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune these pathways through precise chemical modifications makes this compound a promising candidate for further investigation.

In addition to its potential in neurological disorders, 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preliminary studies have indicated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one has been another focus of recent research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for good oral bioavailability and tissue distribution. Furthermore, the compound's metabolic stability has been demonstrated through in vitro assays using liver microsomes from different species.

To further understand the biological activity of 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one, several in vitro and in vivo models have been employed. In cell-based assays, the compound has shown potent activity against various cell lines relevant to neurological and inflammatory diseases. For instance, it has been found to inhibit the proliferation of neuroblastoma cells and reduce the expression of inflammatory markers in macrophages.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one. Early-phase trials have focused on assessing its pharmacokinetic behavior and tolerability in healthy volunteers. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to explore its therapeutic potential in specific patient populations.

The synthesis of 1-(1,3-Dioxaindan-5-yl)-3,3-difluoro-4-(furan-2-yl)azetidin-2-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic strategies include the formation of the dioxaindan ring through cyclization reactions and the introduction of difluoro substitution using fluorinating agents. The furan moiety can be introduced via coupling reactions with appropriate furan derivatives.

In conclusion, 1-(1,3-Dioxaindan-5-y l)-3 , 3 -dif lu oro - 4 -( fur an - 2 - yl )a z et idin - 2 - one (CAS No. 326011 - 98 - 7 ) represents a promising compound with diverse therapeutic potential . Its unique structural features , combined with favorable pharmacokinetic properties , make it an attractive candidate for further development . Ongoing research continues to uncover new insights into its biological activity , paving the way for potential applications in treating neurological disorders , inflammation , and other chronic diseases .